molecular formula C13H12O3 B11886671 6-Ethoxynaphthalene-1-carboxylic acid CAS No. 731861-61-3

6-Ethoxynaphthalene-1-carboxylic acid

Cat. No.: B11886671
CAS No.: 731861-61-3
M. Wt: 216.23 g/mol
InChI Key: GYSHJHMAWKWKTA-UHFFFAOYSA-N
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Description

6-Ethoxynaphthalene-1-carboxylic acid is an organic compound with the molecular formula C₁₃H₁₂O₃. It belongs to the class of carboxylic acids, which are characterized by the presence of a carboxyl group (-COOH) attached to a hydrocarbon radical. This compound is a derivative of naphthalene, where an ethoxy group (-OCH₂CH₃) is attached to the sixth position of the naphthalene ring, and a carboxyl group is attached to the first position .

Chemical Reactions Analysis

Types of Reactions

6-Ethoxynaphthalene-1-carboxylic acid undergoes various chemical reactions,

Properties

CAS No.

731861-61-3

Molecular Formula

C13H12O3

Molecular Weight

216.23 g/mol

IUPAC Name

6-ethoxynaphthalene-1-carboxylic acid

InChI

InChI=1S/C13H12O3/c1-2-16-10-6-7-11-9(8-10)4-3-5-12(11)13(14)15/h3-8H,2H2,1H3,(H,14,15)

InChI Key

GYSHJHMAWKWKTA-UHFFFAOYSA-N

Canonical SMILES

CCOC1=CC2=C(C=C1)C(=CC=C2)C(=O)O

Origin of Product

United States

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